2,6-difluoro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H17F2N5O2/c1-3-5-11-9-15(26)23-18(21-11)25-14(8-10(2)24-25)22-17(27)16-12(19)6-4-7-13(16)20/h4,6-9H,3,5H2,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: AXTQEWWBTRUSEA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H17F2N5O2
• Molecular Weight: 373.4 g/mol
• CAS No.: 1002931-93-2

Description

2,6-difluoro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H17F2N5O2 and its molecular weight is 373.364. The purity is usually 95%.
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Scientific Research Applications

Potential PET Agent for Imaging in Cancer

A study involved the synthesis of a related compound, aimed at developing a new potential PET agent for imaging B-Raf(V600E) in cancers. This research underscores the compound's utility in enhancing cancer diagnostic techniques through imaging, offering insights into tumor biology and treatment efficacy (Wang et al., 2013).

Intermolecular Interactions and Molecular Solids

Another research focused on the synthesis of energetic multi-component molecular solids, investigating strong hydrogen bonds and weak intermolecular interactions. Although it primarily examined tetrafluoroterephthalic acid and various aza compounds, the methodologies and findings offer a framework for understanding how such compounds can be engineered for specific molecular assemblies, which could be extrapolated to the synthesis and analysis of compounds like 2,6-difluoro-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide (Wang et al., 2014).

Anticancer and Anti-Inflammatory Applications

Research on novel pyrazolopyrimidines derivatives highlighted their potential as anticancer and anti-5-lipoxygenase agents, emphasizing the utility of such compounds in developing therapeutic agents. This study showcases the compound's relevance in creating drugs with dual functionalities, particularly in cancer and inflammation treatment strategies (Rahmouni et al., 2016).

Antimicrobial and Antiviral Potentials

A study on the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles revealed remarkable anti-avian influenza virus activity. This research highlights the potential of similar compounds in the treatment of viral infections, offering a pathway for the development of new antiviral agents (Hebishy et al., 2020).

Synthesis and Biological Activity in Heterocycles

Investigations into the synthesis of heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties explore the compound's utility in creating bioactive molecules. This research aids in understanding how such compounds can be synthesized and applied in developing therapeutics with specific biological activities (Vasylyev et al., 1999).